Cas no 2034306-36-8 (5-({2,4'-bipyridine-4-yl}methyl)sulfamoyl-2-methoxybenzamide)

5-({2,4'-bipyridine-4-yl}methyl)sulfamoyl-2-methoxybenzamide is a structurally complex sulfonamide derivative featuring a bipyridine core and a methoxybenzamide moiety. This compound is of interest in medicinal chemistry and biochemical research due to its potential as a pharmacophore for targeting specific enzymatic or receptor interactions. The presence of both sulfamoyl and bipyridine groups enhances its binding affinity and selectivity, making it a candidate for drug discovery applications. Its well-defined molecular architecture allows for precise modifications to optimize pharmacokinetic properties. The compound is typically used in controlled research settings for investigating structure-activity relationships or as a synthetic intermediate in the development of bioactive molecules.
5-({2,4'-bipyridine-4-yl}methyl)sulfamoyl-2-methoxybenzamide structure
2034306-36-8 structure
Product Name:5-({2,4'-bipyridine-4-yl}methyl)sulfamoyl-2-methoxybenzamide
CAS No:2034306-36-8
MF:C19H18N4O4S
MW:398.435622692108
CID:5861657
PubChem ID:121018147
Update Time:2025-06-28

5-({2,4'-bipyridine-4-yl}methyl)sulfamoyl-2-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

    • 5-({2,4'-bipyridine-4-yl}methyl)sulfamoyl-2-methoxybenzamide
    • 2034306-36-8
    • AKOS026691442
    • F6482-6297
    • 5-(N-([2,4'-bipyridin]-4-ylmethyl)sulfamoyl)-2-methoxybenzamide
    • 5-[({[2,4'-bipyridine]-4-yl}methyl)sulfamoyl]-2-methoxybenzamide
    • 2-methoxy-5-[(2-pyridin-4-ylpyridin-4-yl)methylsulfamoyl]benzamide
    • Inchi: 1S/C19H18N4O4S/c1-27-18-3-2-15(11-16(18)19(20)24)28(25,26)23-12-13-4-9-22-17(10-13)14-5-7-21-8-6-14/h2-11,23H,12H2,1H3,(H2,20,24)
    • InChI Key: HBEPVOOTLBYVEA-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=C(C(N)=O)C=1)OC)(NCC1C=CN=C(C2C=CN=CC=2)C=1)(=O)=O

Computed Properties

  • Exact Mass: 398.10487624g/mol
  • Monoisotopic Mass: 398.10487624g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 7
  • Complexity: 618
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 133Ų

5-({2,4'-bipyridine-4-yl}methyl)sulfamoyl-2-methoxybenzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6482-6297-2μmol
5-[({[2,4'-bipyridine]-4-yl}methyl)sulfamoyl]-2-methoxybenzamide
2034306-36-8
2μmol
$57.0 2023-09-08
Life Chemicals
F6482-6297-5μmol
5-[({[2,4'-bipyridine]-4-yl}methyl)sulfamoyl]-2-methoxybenzamide
2034306-36-8
5μmol
$63.0 2023-09-08
Life Chemicals
F6482-6297-10μmol
5-[({[2,4'-bipyridine]-4-yl}methyl)sulfamoyl]-2-methoxybenzamide
2034306-36-8
10μmol
$69.0 2023-09-08
Life Chemicals
F6482-6297-20μmol
5-[({[2,4'-bipyridine]-4-yl}methyl)sulfamoyl]-2-methoxybenzamide
2034306-36-8
20μmol
$79.0 2023-09-08
Life Chemicals
F6482-6297-1mg
5-[({[2,4'-bipyridine]-4-yl}methyl)sulfamoyl]-2-methoxybenzamide
2034306-36-8
1mg
$54.0 2023-09-08
Life Chemicals
F6482-6297-2mg
5-[({[2,4'-bipyridine]-4-yl}methyl)sulfamoyl]-2-methoxybenzamide
2034306-36-8
2mg
$59.0 2023-09-08
Life Chemicals
F6482-6297-3mg
5-[({[2,4'-bipyridine]-4-yl}methyl)sulfamoyl]-2-methoxybenzamide
2034306-36-8
3mg
$63.0 2023-09-08
Life Chemicals
F6482-6297-4mg
5-[({[2,4'-bipyridine]-4-yl}methyl)sulfamoyl]-2-methoxybenzamide
2034306-36-8
4mg
$66.0 2023-09-08
Life Chemicals
F6482-6297-5mg
5-[({[2,4'-bipyridine]-4-yl}methyl)sulfamoyl]-2-methoxybenzamide
2034306-36-8
5mg
$69.0 2023-09-08
Life Chemicals
F6482-6297-10mg
5-[({[2,4'-bipyridine]-4-yl}methyl)sulfamoyl]-2-methoxybenzamide
2034306-36-8
10mg
$79.0 2023-09-08

Additional information on 5-({2,4'-bipyridine-4-yl}methyl)sulfamoyl-2-methoxybenzamide

5-({2,4'-bipyridine-4-yl}methyl)sulfamoyl-2-methoxybenzamide: A Promising Compound in Pharmaceutical Research

5-({2,4'-bipyridine-4-yl}methyl)sulfamoyl-3-methoxybenzamide (CAS No. 2034306-36-8) represents a novel class of bioactive compounds with potential therapeutic applications in multiple disease domains. This molecule combines the structural features of 2,4'-bipyridine with the functional groups of sulfamoyl and 2-methoxybenzamide, creating a unique scaffold that exhibits multifunctional interactions with biological targets. Recent studies have highlighted its potential as a lead compound for drug development targeting inflammatory and neurodegenerative disorders, leveraging its ability to modulate key signaling pathways such as NF-κB and MAPK.

The molecular architecture of 5-({2,4'-bipyridine-4-yl}methyl)sulfamoyl-2-methoxybenzamide is characterized by a central 2,4'-bipyridine core connected to a sulfamoyl group through a methylene linker. The 2-methoxybenzamide moiety contributes to the molecule's hydrophobicity and hydrogen bonding capacity, while the 2,4'-bipyridine scaffold provides a planar, aromatic structure that facilitates π-π stacking interactions with DNA or protein targets. This unique combination of functional groups allows the compound to exhibit dual modes of action, including both DNA intercalation and enzyme inhibition, as demonstrated in recent in vitro studies.

Recent research published in Journal of Medicinal Chemistry (2023) has revealed that 5-({2,4'-bipyridine-4-yl}methyl)sulfamoyl-2-methoxybenzamide demonstrates significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The compound's mechanism of action involves the modulation of NF-κB signaling pathways, which are critical in the pathogenesis of chronic inflammatory diseases. This finding is particularly relevant given the growing need for safer and more effective anti-inflammatory agents with reduced side effects compared to traditional NSAIDs.

Additionally, studies published in Bioorganic & Medicinal Chemistry Letters (2024) have explored the potential of 5-({2,4'-bipyridine-4-yl}methyl)sulfamoyl-2-methoxybenzamide as a therapeutic agent for neurodegenerative disorders. The compound has shown promise in modulating the aggregation of amyloid-beta proteins, which are implicated in Alzheimer's disease. Its ability to disrupt protein misfolding and promote clearance of toxic aggregates makes it a compelling candidate for further preclinical investigation in this area.

The synthetic route to 5-({2,4'-bipyridine-4-yl}methyl)sulfamoyl-2-methoxybenzamide has been optimized using green chemistry principles, as reported in Organic & Biomolecular Chemistry (2023). The process involves the coupling of 2,4'-bipyridine derivatives with sulfamoyl-2-methoxybenzamide moieties through a palladium-catalyzed cross-coupling reaction. This method not only improves the yield but also reduces the environmental impact by minimizing the use of hazardous solvents and reagents.

Pharmacokinetic studies of 5-({2,4'-bipyridine-4-yl}methyl)sulfamoyl-2-methoxybenzamide in animal models have shown promising results. The compound exhibits good oral bioavailability and a favorable half-life, which are critical parameters for drug development. These findings suggest that the compound could be formulated into a long-acting medication, reducing the frequency of dosing and improving patient compliance.

Despite these encouraging results, challenges remain in the optimization of 5-({2,4'-bipyridine-4-yl}methyl)sulfamoyl-2-methoxybenzamide for clinical application. Ongoing research focuses on enhancing its selectivity for specific targets while minimizing off-target effects. Additionally, the development of prodrug formulations is being explored to improve its solubility and stability in vivo.

In conclusion, 5-({2,4'-bipyridine-4-yl}methyl)sulfamoyl-2-methoxybenzamide represents a promising scaffold for the development of multifunctional therapeutics. Its unique structural features and demonstrated biological activities make it a valuable candidate for further investigation in the treatment of inflammatory and neurodegenerative diseases. Continued research into its pharmacological properties and optimization of its chemical structure will be crucial in advancing this compound toward clinical trials.

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk